2-(1,3-benzodioxol-5-yl)-N-(2,4-dimethoxybenzyl)ethanamine

• IUPAC Name: 2-(1,3-benzodioxol-5-yl)-N-[(2,4-dimethoxyphenyl)methyl]ethanamine
• InChI: InChI=1S/C18H21NO4/c1-20-15-5-4-14(17(10-15)21-2)11-19-8-7-13-3-6-16-18(9-13)23-12-22-16/h3-6,9-10,19H,7-8,11-12H2,1-2H3
• InChI Key: HXWGXTHOJKGWOR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)CNCCC2=CC3=C(C=C2)OCO3)OC
• Molecular Formula: C18H21NO4
• Molecular Weight: 315.4 g/mol

Description

2-(1,3-benzodioxol-5-yl)-N-(2,4-dimethoxybenzyl)ethanamine, also known as 2C-B, is a psychoactive drug that belongs to the phenethylamine family. It was first synthesized in 1974 by Alexander Shulgin, a renowned chemist and pharmacologist. 2C-B is known for its psychedelic and empathogenic effects, and it has gained popularity in the recreational drug scene. However, its potential for scientific research has also been explored in recent years.

Mechanism of Action

The mechanism of action of 2-(1,3-benzodioxol-5-yl)-N-(2,4-dimethoxybenzyl)ethanamine is not fully understood, but it is believed to act as a partial agonist at the 5-HT2A receptor, which is involved in the regulation of mood, perception, and cognition. It also has affinity for other serotonin receptors, such as 5-HT2B and 5-HT2C. 2-(1,3-benzodioxol-5-yl)-N-(2,4-dimethoxybenzyl)ethanamine may also affect the release and reuptake of neurotransmitters such as dopamine and norepinephrine.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(1,3-benzodioxol-5-yl)-N-(2,4-dimethoxybenzyl)ethanamine are complex and not fully understood. It has been shown to increase heart rate, blood pressure, and body temperature. It also alters perception, cognition, and mood, leading to visual and auditory hallucinations, altered time perception, and changes in emotional state. These effects are thought to be mediated by the activation of serotonin receptors in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(1,3-benzodioxol-5-yl)-N-(2,4-dimethoxybenzyl)ethanamine in laboratory experiments is its well-established synthesis method and relatively low cost compared to other psychoactive drugs. Additionally, 2-(1,3-benzodioxol-5-yl)-N-(2,4-dimethoxybenzyl)ethanamine has a relatively short duration of action, which allows for more efficient experimentation. However, one limitation is the potential for abuse and the lack of standardized dosing protocols, which can make it difficult to compare results across studies.

Future Directions

There are several potential future directions for research involving 2-(1,3-benzodioxol-5-yl)-N-(2,4-dimethoxybenzyl)ethanamine. One area of interest is its potential therapeutic effects in treating mental health disorders such as depression and anxiety. Additionally, further studies are needed to fully understand the mechanism of action of 2-(1,3-benzodioxol-5-yl)-N-(2,4-dimethoxybenzyl)ethanamine and its effects on neurotransmitter systems in the brain. Finally, more research is needed to explore the long-term effects of 2-(1,3-benzodioxol-5-yl)-N-(2,4-dimethoxybenzyl)ethanamine use and its potential for addiction.
In conclusion, 2-(1,3-benzodioxol-5-yl)-N-(2,4-dimethoxybenzyl)ethanamine is a psychoactive drug with potential for scientific research in various fields. Its well-established synthesis method, relatively low cost, and short duration of action make it an attractive option for laboratory experiments. However, further research is needed to fully understand its mechanism of action and potential therapeutic effects.

Synthesis Methods

The synthesis of 2-(1,3-benzodioxol-5-yl)-N-(2,4-dimethoxybenzyl)ethanamine involves the condensation of 2,5-dimethoxybenzaldehyde with 2-aminoethanol, followed by reduction with sodium borohydride. The resulting product is then treated with 2,4-dimethoxybenzyl chloride to yield 2-(1,3-benzodioxol-5-yl)-N-(2,4-dimethoxybenzyl)ethanamine. The synthesis method has been well-established and is widely used in research laboratories.

Scientific Research Applications

2-(1,3-benzodioxol-5-yl)-N-(2,4-dimethoxybenzyl)ethanamine has shown potential for scientific research in various fields, including neuroscience, pharmacology, and psychiatry. It has been used as a tool to study the effects of serotonin receptors on behavior and cognition. Additionally, 2-(1,3-benzodioxol-5-yl)-N-(2,4-dimethoxybenzyl)ethanamine has been investigated for its potential therapeutic effects in treating depression, anxiety, and post-traumatic stress disorder (PTSD).